5-{[2-nitro-4-(1H-tetrazol-1-yl)phenyl]thio}-1-phenyl-1H-tetrazole

• IUPAC Name: 5-[2-nitro-4-(tetrazol-1-yl)phenyl]sulfanyl-1-phenyltetrazole
• InChI: InChI=1S/C14H9N9O2S/c24-23(25)12-8-11(21-9-15-17-19-21)6-7-13(12)26-14-16-18-20-22(14)10-4-2-1-3-5-10/h1-9H
• InChI Key: NEYZPUSOACPWMQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SC3=C(C=C(C=C3)N4C=NN=N4)[N+](=O)[O-]
• Molecular Formula: C14H9N9O2S
• Molecular Weight: 367.35 g/mol

Description

5-{[2-nitro-4-(1H-tetrazol-1-yl)phenyl]thio}-1-phenyl-1H-tetrazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as TNTz and is a tetrazole derivative. TNTz has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been studied.

Mechanism of Action

The mechanism of action of TNTz is not fully understood. However, studies have shown that TNTz can interact with DNA and cause DNA damage. TNTz has also been shown to inhibit the activity of certain enzymes, which can lead to cell death.
Biochemical and Physiological Effects:
TNTz has been shown to have various biochemical and physiological effects. Studies have shown that TNTz can induce oxidative stress and cause lipid peroxidation. TNTz has also been shown to inhibit the activity of certain enzymes, which can lead to cell death. In addition, TNTz has been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One advantage of using TNTz in lab experiments is that it is relatively easy to synthesize. In addition, TNTz has been shown to have various applications in different fields, which makes it a versatile compound. However, one limitation of using TNTz in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are several future directions for the study of TNTz. One direction is to study the potential use of TNTz as an anticancer agent. Another direction is to study the mechanism of action of TNTz in more detail. In addition, more research is needed to fully understand the biochemical and physiological effects of TNTz.

Synthesis Methods

TNTz can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-nitro-4-(1H-tetrazol-1-yl)phenylthiol with phenylhydrazine in the presence of a base. The reaction results in the formation of TNTz as a yellow solid. Another method involves the reaction of 2-nitro-4-(1H-tetrazol-1-yl)phenylthiol with phenylhydrazine in the presence of a reducing agent such as sodium dithionite. This method results in the formation of TNTz as a red solid.

Scientific Research Applications

TNTz has been studied for its potential applications in various fields. In the field of materials science, TNTz has been used as a starting material for the synthesis of new energetic materials. TNTz has also been studied for its potential applications in the field of medicine. Studies have shown that TNTz has antibacterial and antifungal properties. TNTz has also been studied for its potential use as an anticancer agent.